4-[2-(3,4-Dimethoxy-phenyl)-ethylcarbamoyl]-butyric acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“4-[2-(3,4-Dimethoxy-phenyl)-ethylcarbamoyl]-butyric acid” is a chemical compound with the molecular formula C15H21NO5 . It is a specialty product often used in proteomics research .
Molecular Structure Analysis
The molecular structure of “this compound” is characterized by two aromatic rings linked through a three carbon-α, β-unsaturated carbonyl system . The InChI code for this compound is 1S/C15H21NO5/c1-20-12-7-6-11 (10-13 (12)21-2)8-9-16-14 (17)4-3-5-15 (18)19/h6-7,10H,3-5,8-9H2,1-2H3, (H,16,17) (H,18,19) .Physical And Chemical Properties Analysis
The molecular weight of “this compound” is 295.33 . The melting point is reported to be between 85-88°C .Scientific Research Applications
Polymer Solar Cells
Research on carboxylic acid-functionalized fullerene derivatives, such as 4-(2-ethylhexyloxy)-[6,6]-phenyl C61-butyric acid, highlights their use as interfacial layer materials in inverted polymer solar cells. These compounds enhance device performance by reducing series resistance, improving wetting properties with the organic photoactive layer, and facilitating charge transfer and collection, ultimately leading to higher power conversion efficiency (Choi et al., 2013).
Supramolecular Assemblies
A study on phenyl C61 butyric acid demonstrates its role in chemically and electrochemically responsive supramolecular assemblies. These materials can undergo self-assembly via molecular switching events, showcasing potential in materials science for developing responsive and adaptive materials (Kim et al., 2015).
Organic Synthesis and Drug Development
Compounds like dimethyl-carbamic acid 2,3-bis-dimethylcarbamoyloxy-6-(4-ethyl-piperazine-1-carbonyl)-phenyl ester are investigated for their neuroprotective properties, offering a multi-target therapeutic approach for diseases like Alzheimer's. This showcases the potential of structurally complex carboxylic acids in drug development and therapeutic applications (Lecanu et al., 2010).
Antimicrobial Activities
Research into synthetic butenolides and their pyrrolone derivatives, which share functional similarities with carboxylic acid compounds, reveals their potential antimicrobial activities. This points to the broader application of such compounds in addressing microbial resistance and developing new antimicrobial agents (Husain et al., 2010).
Future Directions
The future directions for “4-[2-(3,4-Dimethoxy-phenyl)-ethylcarbamoyl]-butyric acid” could involve further exploration of its potential biological activities and its use in proteomics research . Additionally, more research could be conducted to fully understand its synthesis, chemical reactions, and safety profile.
Properties
IUPAC Name |
5-[2-(3,4-dimethoxyphenyl)ethylamino]-5-oxopentanoic acid |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H21NO5/c1-20-12-7-6-11(10-13(12)21-2)8-9-16-14(17)4-3-5-15(18)19/h6-7,10H,3-5,8-9H2,1-2H3,(H,16,17)(H,18,19) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IJVGZJBNIWUEPJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)CCNC(=O)CCCC(=O)O)OC |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H21NO5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
295.33 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.